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Compound of Interest

Compound Name:
1-(2-Chlorophenyl)biguanide

hydrochloride

Cat. No.: B024681 Get Quote

Essential Safety and Handling Guide for 1-(2-
Chlorophenyl)biguanide hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-(2-Chlorophenyl)biguanide hydrochloride. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Identifier:

Name: 1-(2-Chlorophenyl)biguanide hydrochloride

CAS Number: 19579-44-3

Molecular Formula: C8H10ClN5.HCl

Hazard Identification and Personal Protective
Equipment
1-(2-Chlorophenyl)biguanide hydrochloride is categorized as a substance that can cause

skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2] It is crucial to use

appropriate Personal Protective Equipment (PPE) to minimize exposure.
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Summary of Required Personal Protective Equipment

PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile, neoprene, or other

suitable material. Change

gloves every 30-60 minutes or

if contaminated.[3]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Must conform to EN166,

AS/NZS 1337.1, or equivalent

national standards.[4]

Body Protection
Laboratory coat or chemical-

resistant gown

Long-sleeved to protect skin

from contact.

Respiratory Protection
Not required under normal use

with adequate ventilation

A particle filter respirator is

recommended if dust formation

is likely or ventilation is

inadequate.

Operational Plan for Safe Handling
Adherence to a strict operational workflow is critical to ensure safety when handling 1-(2-
Chlorophenyl)biguanide hydrochloride.

Step-by-Step Handling Protocol:

Preparation and Area Setup:

Ensure a well-ventilated work area, such as a chemical fume hood.[1][5]

Verify that an eyewash station and safety shower are readily accessible.[5]

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment and reagents before handling the chemical.

Weighing and Transferring:
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Handle the solid material in a designated area to prevent the formation and spread of dust.

[1][5]

Use anti-static weighing paper or a suitable container.

Carefully transfer the weighed powder to the reaction vessel or container.

Clean any spills immediately using dry methods (do not use air hoses) and collect the

waste for proper disposal.[4]

Dissolving and Solution Preparation:

Add the solvent to the solid slowly to avoid splashing.

If heating is required, use a controlled heating source like a water bath or heating mantle.

Ensure the container is appropriately sealed if the solvent is volatile.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[5]

Decontaminate all equipment and the work area.

Store the chemical in a tightly closed container in a dry, well-ventilated place, away from

moisture and incompatible materials.[1][5]

Disposal Plan
Proper disposal of 1-(2-Chlorophenyl)biguanide hydrochloride and its containers is

essential to prevent environmental contamination.

Chemical Waste:

All solid waste and contaminated materials (e.g., gloves, bench paper) should be collected

in a designated, labeled hazardous waste container.

Unused or waste solutions should also be collected in a labeled hazardous waste

container.
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Do not dispose of this chemical down the drain or in regular trash.[6]

Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected as hazardous waste.

Dispose of the rinsed containers in accordance with institutional and local regulations.

Regulatory Compliance:

All waste must be disposed of through an approved waste disposal plant, following all

local, regional, and national regulations.[1][2][5]

Experimental Workflow and Safety Procedures
The following diagram illustrates the key steps and safety precautions for handling 1-(2-
Chlorophenyl)biguanide hydrochloride from receipt to disposal.
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Caption: Workflow for safe handling of 1-(2-Chlorophenyl)biguanide hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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